Cas no 53660-23-4 (rac 5-Hydroxy valproic acid)

• Product Name: rac 5-Hydroxy valproic acid
• CAS No: 53660-23-4
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 371007
• PubChem ID: 135244
• Update Time: 2025-11-02

rac 5-Hydroxy valproic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-hydroxy-2-propyl-
• 2-PROPYL-5-HYDROXYPENTANOIC ACID
• rac 5-Hydroxy Valproic Acid Sodium Salt
• 2-n-Propyl-5-hydroxypentanoic Aci
• 2-n-propyl-5-hydroxypentanoic acid
• 2-Propyl-5-hydroxypentanoic Acid Sodium Salt
• 5-HYDROXY-2-PROPYLPENTANOIC ACID
• 5-Hydroxy-2-propylvaleriansaeure
• 5-hydroxyvalproate
• 5-HYDROXYVALPROIC ACID
• 5-OH-VPA
• Pentanoic acid,5-hydroxy-2-propyl
• rac 5-Hydroxy Valproic Acid
• Q27149682
• AKOS006279686
• DTXSID90968428
• NS00116054
• CHEBI:80636
• Pentanoic acid, 5-hydroxy-2-propyl-
• 53660-23-4
• SCHEMBL49001
• rac 5-Hydroxy Valproic Acid Sodium Salt, 90per cent
• FT-0670215
• CHEMBL3706505
• EN300-187623
• 5-Hydroxy-valproate
• 5-Hydroxy-2-propylpentanoicacid
• rac 5-Hydroxy valproic acid

• Inchi： 1S/C8H16O3/c1-2-4-7(8(10)11)5-3-6-9/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： ZIWBCJXKYKOLJK-UHFFFAOYSA-N
• SMILES： OC(C(CCC)CCCO)=O

Computed Properties

• Exact Mass: 160.11000
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Stability/Shelf Life: Hygroscopic,
• PSA: 57.53000
• LogP: 1.25980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on rac 5-Hydroxy valproic acid

Comprehensive Overview of rac 5-Hydroxy valproic acid (CAS No. 53660-23-4): Properties, Applications, and Market Insights

rac 5-Hydroxy valproic acid (CAS No. 53660-23-4) is a chiral metabolite of valproic acid, a well-known compound with significant pharmacological relevance. This hydroxy derivative has garnered attention in both academic research and industrial applications due to its unique chemical properties and potential therapeutic benefits. In this article, we delve into the molecular structure, synthesis, applications, and emerging trends surrounding this compound, while addressing frequently asked questions and optimizing for search engine visibility.

The chemical formula of rac 5-Hydroxy valproic acid is C₈H₁₆O₃, and it features a hydroxyl group at the fifth carbon position of the valproic acid backbone. This modification enhances its polarity and influences its pharmacokinetic profile, making it a subject of interest in drug metabolism studies. Researchers often explore its role in the biotransformation of valproic acid, as it provides insights into enzyme-catalyzed reactions and metabolic pathways.

One of the most searched questions about rac 5-Hydroxy valproic acid is its synthetic route. The compound can be synthesized through the hydroxylation of valproic acid using specific catalysts or enzymatic methods. Recent advancements in green chemistry have also introduced eco-friendly synthesis techniques, aligning with the growing demand for sustainable pharmaceutical production. These innovations are particularly relevant given the increasing focus on environmentally friendly processes in the chemical industry.

In terms of applications, rac 5-Hydroxy valproic acid is primarily studied for its potential role in neurological research. As a metabolite of valproic acid, it may contribute to the compound's antiepileptic and mood-stabilizing effects. Scientists are investigating its interactions with GABA receptors and other neural targets, which could pave the way for novel therapeutic strategies. Additionally, its chiral nature makes it a valuable candidate for stereoselective synthesis and pharmaceutical development.

The market for rac 5-Hydroxy valproic acid is influenced by trends in personalized medicine and precision drug delivery. With the rise of biomarker research, there is growing interest in metabolites like this one, which can serve as indicators of drug efficacy or toxicity. Companies specializing in fine chemicals and reference standards are expanding their portfolios to include such compounds, catering to the needs of academic and industrial laboratories.

Another hot topic related to rac 5-Hydroxy valproic acid is its stability and storage conditions. Proper handling is essential to maintain its integrity, and researchers often inquire about the optimal temperature and solvent systems for long-term preservation. This aligns with broader discussions in the scientific community about chemical stability and sample management, which are critical for reproducible research outcomes.

From an analytical perspective, rac 5-Hydroxy valproic acid is commonly characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are frequently searched by professionals seeking to identify or quantify the compound in complex matrices. The availability of high-purity standards is crucial for accurate analysis, underscoring the importance of reliable suppliers in the chemical research ecosystem.

In conclusion, rac 5-Hydroxy valproic acid (CAS No. 53660-23-4) is a compound of significant scientific and commercial interest. Its applications in drug metabolism, neurological research, and pharmaceutical development make it a valuable subject for ongoing investigation. By staying abreast of advancements in synthesis, analysis, and market trends, stakeholders can leverage the potential of this hydroxy derivative to drive innovation in the chemical and life sciences sectors.